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Compound of Interest

Compound Name: 2-Methylfluoranthene

Cat. No.: B047734 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of 2-Methylfluoranthene

This guide provides a comprehensive overview of the core physical and chemical properties of

2-Methylfluoranthene, tailored for researchers, scientists, and drug development

professionals. It includes a summary of quantitative data, detailed experimental protocols, and

logical diagrams to illustrate key processes.

Core Properties of 2-Methylfluoranthene
2-Methylfluoranthene is a polycyclic aromatic hydrocarbon (PAH) with the molecular formula

C₁₇H₁₂[1][2][3][4]. It is a member of the naphthalenes class of compounds[1]. The structure

consists of a naphthalene and a benzene unit fused by a five-membered ring, with a methyl

group substitution.

Physical and Chemical Data Summary
The following table summarizes the key quantitative physical and chemical properties of 2-
Methylfluoranthene.
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Property Value Source

IUPAC Name 2-methylfluoranthene [1]

CAS Registry Number 33543-31-6 [1][2][3][5]

Molecular Formula C₁₇H₁₂ [1][2][3][4]

Molecular Weight 216.28 g/mol [1][4][6]

Appearance
Ill-defined needles (from

methanol)
[7]

Melting Point 95 °C [7]

Boiling Point 279 °C [7]

Density 1.189 g/cm³ [7]

Water Solubility 3.9 mg/L at 25 °C [7]

Vapor Pressure 0.29 Pa at 25 °C [7]

Log K_ow_ (Octanol-Water) 3.92 [7]

Henry's Law Constant 18.5 Pa m³/mol at 25 °C [7]

Experimental Protocols
Detailed methodologies for the synthesis and analysis of 2-Methylfluoranthene are crucial for

research and development. The following sections outline established protocols.

Synthesis of Fluoranthene Derivatives
A general method for synthesizing fluoranthene derivatives involves a tandem Suzuki–Miyaura

and intramolecular C–H arylation reaction. Both homogeneous and heterogeneous catalytic

conditions can be employed[8].

Method A: Homogeneous Catalysis[8]

An oven-dried 10 mL Schlenk tube is charged with 1,8-diiodonaphthalene (1.0 equiv) and

DMSO (2 mL) under a nitrogen atmosphere.
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Nitrogen gas is bubbled through the solution for 5 minutes with gentle stirring.

Arylboronic acid or pinacol ester (1.1 equiv), Pd(dppf)Cl₂·CH₂Cl₂ (0.05 equiv), and KOAc (4

equiv) are added sequentially.

The Schlenk tube is sealed, and the reaction mixture is stirred at 90 or 110 °C for 24 hours.

After cooling, the reaction mixture is processed by washing with brine, drying over Na₂SO₄,

filtering, and concentrating in vacuo.

The crude product is purified by flash column chromatography on silica gel.

Method B: Heterogeneous Catalysis[8]

A 10 mL Schlenk tube is charged with a reduced graphene oxide-supported CuPd

nanocatalyst (rGO-CuPd) and a DMSO/H₂O mixture (10:1). The suspension is sonicated for

30 minutes.

1,8-Diiodonaphthalene (1.0 equiv), arylboronic acid or pinacol ester (1.1 equiv), and

NaOAc·3H₂O (5 equiv) are added sequentially.

The Schlenk tube is sealed, and the reaction mixture is stirred at 120 °C for 24 hours.

The reaction progress is monitored by TLC.

After cooling, the mixture is transferred to a centrifuge tube, and the catalyst is precipitated

by centrifugation.

The organic layer is separated, washed with brine, dried over Na₂SO₄, filtered, and

concentrated.

The final product is purified by flash column chromatography.

Analytical Methods for Detection and Quantification
The analysis of 2-Methylfluoranthene, typically as part of a mixture of PAHs, is commonly

performed using chromatographic techniques coupled with mass spectrometry[9][10].
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Gas Chromatography-Mass Spectrometry (GC/MS) Protocol

Sample Preparation:

Extraction: PAHs are extracted from the sample matrix (e.g., water, soil, biological tissue)

using methods like Soxhlet extraction, sonication, or solid-phase extraction (SPE) with

solvents such as dichloromethane or cyclohexane[10][11].

Cleanup: The extract is purified to remove interfering substances. This can be achieved

using techniques like column chromatography with adsorbents such as Florisil[10].

GC/MS Analysis:

Injection: The cleaned extract is injected into a gas chromatograph, often using a splitless

injection mode to enhance sensitivity[11].

Separation: The components of the mixture are separated on a high-resolution fused silica

capillary column[9][11].

Detection: The separated compounds are introduced into a mass spectrometer. Electron-

impact ionization is commonly used, with an electron energy of 70 eV[9]. The mass

spectrometer can be operated in selected ion monitoring (SIM) mode to increase

sensitivity and selectivity for target analytes[11].

Identification and Quantification:

Identification: 2-Methylfluoranthene is identified by comparing its mass spectrum and

retention time to those of a certified reference standard analyzed under the same

conditions[11].

Quantification: The concentration of the analyte is determined by comparing its response

to that of an internal standard and constructing a calibration curve from standards of

known concentrations[11].

Spectral Information
Spectroscopic data is essential for the structural elucidation and identification of 2-
Methylfluoranthene.
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Mass Spectrometry (MS): Electron ionization mass spectral data for 2-Methylfluoranthene
are available through the NIST Mass Spectrometry Data Center. The mass spectrum shows

a top peak at an m/z of 216[1][2].

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR spectral data

have been reported and are critical for confirming the specific isomeric structure and position

of the methyl group[7][9].

Other Spectroscopic Data: Ultraviolet (UV)/visible (VIS), infrared (IR), and fluorescence

spectral data have also been reported[7].

Visualizations
The following diagrams illustrate the general workflow for the synthesis and analysis of

fluoranthene derivatives.
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Caption: General workflow for the synthesis of fluoranthene derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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